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Compound of Interest

Compound Name:
5-Amino-2-

methylbenzenesulfonamide

Cat. No.: B032415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic and synthetic data for 5-
Amino-2-methylbenzenesulfonamide (CAS No: 6973-09-7), a key intermediate in the

synthesis of various pharmaceutical compounds. This document compiles available

experimental data and predicted spectroscopic information to serve as a comprehensive

resource for laboratory and research applications.

Chemical and Physical Properties
5-Amino-2-methylbenzenesulfonamide is a stable, solid organic compound. A summary of its

key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₇H₁₀N₂O₂S [1][2]

Molecular Weight 186.23 g/mol [1][2]

Melting Point 163-164 °C [3]

Appearance
White to light yellow or light

orange powder/crystal
[3]

IUPAC Name
5-amino-2-

methylbenzenesulfonamide
[2]

InChI Key
KTPBKMYOIFHJMI-

UHFFFAOYSA-N
[2]

SMILES
CC1=C(C=C(C=C1)N)S(=O)

(=O)N
[2]

Synthesis Protocol
A reliable method for the synthesis of 5-Amino-2-methylbenzenesulfonamide has been

reported, involving a two-step process starting from N-acetylamino-2-toluenesulfonyl chloride.

[4]

Experimental Protocol
Step 1: Ammonolysis of N-acetylamino-2-toluenesulfonyl chloride

To 10.7 g of N-acetylamino-2-toluenesulfonyl chloride, add 25 ml of ammonium hydroxide.

Cool the mixture and slowly add 10 ml of a 20% sulfuric acid solution.

Maintain the reaction temperature at 273–278 K for 5 minutes.

Collect the resulting sulfonamide precipitate, wash with ice water, and dry to obtain a

crystalline crude solid. The reported yield for this step is 67%.[4]

Step 2: Hydrolysis of N-acetyltoluenesulfonamide
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To 5.6 g of the N-acetyltoluenesulfonamide obtained in the previous step, add 15 ml of 18%

hydrochloric acid.

Reflux the mixture for 20 minutes.

Dilute the resulting solution with an equal volume of water.

Adjust the pH to 8 using sodium carbonate.

Cool the solution to induce precipitation.

Collect the precipitate and wash it with ice water to yield 5-Amino-2-
methylbenzenesulfonamide. The reported yield for this step is 3.9 g.[4]

Crystals suitable for X-ray analysis can be obtained by slow evaporation from an ethanol

solution.[4]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 5-Amino-2-methylbenzenesulfonamide.

Spectroscopic Data
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While experimental spectra are not readily available in public databases, predicted

spectroscopic data provides valuable information for the characterization of 5-Amino-2-
methylbenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Data

Chemical Shift (ppm) Multiplicity Assignment

~7.6 d Ar-H

~7.2 d Ar-H

~6.8 dd Ar-H

~4.0 s (br) -NH₂

~2.4 s -CH₃

~7.0 s (br) -SO₂NH₂

Predicted ¹³C NMR Data

Chemical Shift (ppm) Assignment

~148 Ar-C-NH₂

~138 Ar-C-SO₂

~132 Ar-C

~125 Ar-C

~120 Ar-C

~115 Ar-C

~20 -CH₃

Infrared (IR) Spectroscopy
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Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

3400-3200 Medium
N-H stretch (amine and

sulfonamide)

3100-3000 Weak Aromatic C-H stretch

2950-2850 Weak Aliphatic C-H stretch

1620-1580 Medium N-H bend (amine)

1500-1400 Strong Aromatic C=C stretch

1350-1300 Strong Asymmetric SO₂ stretch

1170-1150 Strong Symmetric SO₂ stretch

Mass Spectrometry (MS)
The predicted monoisotopic mass of 5-Amino-2-methylbenzenesulfonamide is 186.0463 Da.

[2] The mass spectrum would be expected to show the molecular ion peak (M⁺) at m/z 186.

Key fragmentation patterns would likely involve the loss of SO₂ (64 Da) and NH₂ (16 Da).

Crystallographic Data
The crystal structure of 5-Amino-2-methylbenzenesulfonamide has been determined by X-

ray diffraction.[4] The compound crystallizes in the orthorhombic space group Iba2.
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Crystal Data Parameter Value

Formula C₇H₁₀N₂O₂S

Molecular Weight 186.23

Crystal System Orthorhombic

Space Group Iba2

a (Å) 10.679(2)

b (Å) 22.431(5)

c (Å) 7.1980(14)

V (Å³) 1724.2(6)

Z 8

Spectroscopic Data Analysis Workflow
The following diagram illustrates a logical workflow for the analysis and confirmation of the

structure of 5-Amino-2-methylbenzenesulfonamide using the spectroscopic data presented.
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Input Data

Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b032415#spectroscopic-data-for-5-
amino-2-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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